Cas no 1806925-01-8 (6-Amino-3-fluoro-2-phenylpyridine)
6-Amino-3-fluoro-2-phenylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-3-fluoro-2-phenylpyridine
-
- Inchi: 1S/C11H9FN2/c12-9-6-7-10(13)14-11(9)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
- InChI Key: PZMIIJCQKVSHGD-UHFFFAOYSA-N
- SMILES: FC1=CC=C(N)N=C1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 180
- XLogP3: 2.3
- Topological Polar Surface Area: 38.9
6-Amino-3-fluoro-2-phenylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029015547-250mg |
6-Amino-3-fluoro-2-phenylpyridine |
1806925-01-8 | 95% | 250mg |
$1,009.40 | 2022-03-31 | |
| Alichem | A029015547-1g |
6-Amino-3-fluoro-2-phenylpyridine |
1806925-01-8 | 95% | 1g |
$3,184.50 | 2022-03-31 |
6-Amino-3-fluoro-2-phenylpyridine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 6-Amino-3-fluoro-2-phenylpyridine
Professional Introduction to 6-Amino-3-fluoro-2-phenylpyridine (CAS No. 1806925-01-8)
6-Amino-3-fluoro-2-phenylpyridine, with the CAS number 1806925-01-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic amine has garnered attention due to its versatile structural properties and potential applications in drug discovery and medicinal chemistry. The presence of both amino and fluoro substituents on the pyridine ring imparts unique electronic and steric characteristics, making it a valuable scaffold for developing novel therapeutic agents.
The compound's molecular structure, featuring a phenyl group at the 2-position and a fluorine atom at the 3-position, contributes to its reactivity and interaction with biological targets. These modifications enhance its binding affinity and selectivity, which are critical factors in the design of effective pharmaceuticals. The 6-amino group further extends its utility, allowing for further functionalization through various chemical reactions such as coupling, acylation, or amidation.
In recent years, there has been a growing interest in fluorinated pyridines due to their prevalence in biologically active molecules. The fluorine atom's ability to influence metabolic stability, lipophilicity, and binding interactions has made it a preferred moiety in drug design. For instance, studies have shown that fluorine substitution can improve the pharmacokinetic properties of small-molecule drugs by increasing their metabolic resistance and bioavailability.
6-Amino-3-fluoro-2-phenylpyridine has been explored in several research avenues within the pharmaceutical industry. One notable area is its application as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, inhibitors can modulate these pathways and restore normal cellular function.
Recent advancements in computational chemistry have enabled the rapid screening of compounds like 6-amino-3-fluoro-2-phenylpyridine for potential kinase inhibition. Machine learning models have been trained on large datasets of known kinase inhibitors to predict the binding affinity of novel compounds. This approach has accelerated the discovery process and identified promising candidates for further experimental validation.
The compound's structural features also make it a valuable building block for designing molecules with enhanced binding properties. For example, the combination of an amino group and a fluoro-substituted pyridine ring can create multiple interaction points with biological targets, leading to stronger and more selective binding. Such characteristics are particularly important in the development of antiviral and antibacterial agents, where high specificity is essential to minimize side effects.
In addition to its role in kinase inhibition, 6-amino-3-fluoro-2-phenylpyridine has shown promise in other therapeutic areas. Researchers have investigated its potential as a precursor for antifungal agents, where fluorinated pyridines are known to exhibit broad-spectrum activity against resistant strains of fungi. The compound's ability to undergo further chemical modifications allows for the creation of derivatives with tailored pharmacological properties.
The synthesis of 6-amino-3-fluoro-2-phenylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.
The compound's stability under various conditions is another critical consideration in its application. Studies have examined its behavior under different storage conditions, including temperature and humidity control, to ensure long-term viability. Such research is essential for maintaining the integrity of pharmaceutical intermediates throughout their lifecycle.
The impact of fluorine substitution on the electronic properties of pyridine derivatives has been extensively studied. Fluorine's electronegativity can influence charge distribution within the molecule, affecting its reactivity and interactions with biological targets. This knowledge has been leveraged to design molecules with improved pharmacological profiles, such as enhanced solubility or reduced toxicity.
6-Amino-3-fluoro-2-phenylpyridine continues to be a subject of interest in academic and industrial research labs alike. Collaborative efforts between chemists and biologists have led to innovative approaches in drug discovery, where this compound serves as a key intermediate or scaffold. The ongoing development of new synthetic methodologies further expands its potential applications in medicinal chemistry.
The future prospects for this compound are promising, with ongoing research exploring its role in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. The versatility of its structure allows for modifications that can target specific disease mechanisms, offering hope for novel treatments that address unmet medical needs.
1806925-01-8 (6-Amino-3-fluoro-2-phenylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)